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Compound of Interest

Compound Name:
Methyl 2-methylbenzo[d]oxazole-

6-carboxylate

Cat. No.: B178514 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Methyl 2-methylbenzo[d]oxazole-6-
carboxylate, a heterocyclic compound of interest in medicinal chemistry and drug discovery.

This document outlines its commercial availability, key chemical properties, a plausible

synthetic route with a detailed experimental protocol, and its potential biological relevance

within the broader context of benzoxazole derivatives' known activities.

Commercial Availability
Methyl 2-methylbenzo[d]oxazole-6-carboxylate (CAS No. 136663-23-5) is available from

several commercial suppliers, primarily for research and development purposes. The

compound is often supplied by specialized chemical building block providers.

Table 1: Commercial Suppliers of Methyl 2-methylbenzo[d]oxazole-6-carboxylate

Supplier Product Number Purity Availability

Sigma-Aldrich

(distributor for

Ambeed, Inc.)

AMBH97BA00C1 ≥98% In Stock

Ambeed, Inc. AMBH97BA00C1 ≥98% In Stock
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Note: Availability and product specifications are subject to change. Please refer to the

supplier's website for the most current information.

Chemical and Physical Properties
A summary of the key physicochemical properties of Methyl 2-methylbenzo[d]oxazole-6-
carboxylate is presented below.

Table 2: Physicochemical Properties

Property Value Reference

CAS Number 136663-23-5

Molecular Formula C₁₀H₉NO₃

Molecular Weight 191.19 g/mol

Appearance Solid

Purity ≥98%

Storage Conditions Sealed in dry, 2-8°C

InChI Key
CIGMBXJEQUHKPR-

UHFFFAOYSA-N

Synthesis and Experimental Protocols
While specific literature detailing the synthesis of Methyl 2-methylbenzo[d]oxazole-6-
carboxylate is not readily available, a plausible and efficient synthetic route can be derived

from established methods for analogous 2-substituted benzoxazoles. The most common

approach involves the condensation and subsequent cyclization of a 2-aminophenol derivative

with a carboxylic acid or its equivalent.

A likely precursor for this synthesis is methyl 4-amino-3-hydroxybenzoate. The following

protocol outlines a potential synthetic pathway.

Proposed Synthetic Pathway
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The synthesis can be envisioned as a one-pot reaction involving the acylation of methyl 4-

amino-3-hydroxybenzoate with acetic anhydride, followed by an acid-catalyzed

cyclodehydration to form the benzoxazole ring.
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Methyl 4-amino-3-hydroxybenzoate

Acylated Intermediate

Acylation

Acetic Anhydride Methyl 2-methylbenzo[d]oxazole-6-carboxylate

Cyclodehydration

Acid Catalyst (e.g., p-TSA)
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To cite this document: BenchChem. [Commercial Sourcing and Technical Profile of Methyl 2-
methylbenzo[d]oxazole-6-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b178514#commercial-suppliers-of-methyl-2-
methylbenzo-d-oxazole-6-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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